Cas no 1611-57-0 (tert-Octyl Isocyanate)

Tert-Octyl Isocyanate (C9H17NO) is a monoisocyanate compound characterized by its branched alkyl structure, offering enhanced steric hindrance and reactivity control in chemical synthesis. Its primary applications include use as an intermediate in the production of agrochemicals, pharmaceuticals, and specialty polymers, where its bulky tert-octyl group imparts improved stability and tailored properties to derived products. The compound is valued for its moderate reactivity, facilitating selective reactions with amines, alcohols, and other nucleophiles under controlled conditions. Handling requires standard isocyanate precautions due to its potential lachrymatory and irritant effects. Tert-Octyl Isocyanate is typically supplied as a high-purity liquid under inert conditions to ensure stability.
tert-Octyl Isocyanate structure
tert-Octyl Isocyanate structure
Product Name:tert-Octyl Isocyanate
CAS No:1611-57-0
MF:C9H17NO
MW:155.237382650375
MDL:MFCD00209615
CID:83832
Update Time:2025-10-05

tert-Octyl Isocyanate Chemical and Physical Properties

Names and Identifiers

    • 1,1,3,3-tetramethylbutyl isocyanate
    • 1,1,3,3-Tetramethylbutyl isocyanate~2,4,4-Trimethyl-2-pentyl isocyanate
    • tert-Octyl isocyanate
    • 2-isocyanato-2,4,4-trimethylpentane
    • 1,1,3,3-tetramethyl-butyl isocyanate
    • 2,4,4-trimethyl-2-pentyl isocyanate
    • 2-isocyanato-2,4,4-trimethyl-pentane
    • t-octyl isocyanate
    • tert-Octyl Isocyanate
    • MDL: MFCD00209615
    • Inchi: 1S/C9H17NO/c1-8(2,3)6-9(4,5)10-7-11/h6H2,1-5H3
    • InChI Key: XOHBENIMDRFUIH-UHFFFAOYSA-N
    • SMILES: O=C=NC(C)(C)CC(C)(C)C

Computed Properties

  • Exact Mass: 155.13100
  • Monoisotopic Mass: 155.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.7
  • Topological Polar Surface Area: 29.4A^2

Experimental Properties

  • Color/Form: A colorless liquid with a pungent odor
  • Density: 0.859 g/mL at 25 °C(lit.)
  • Boiling Point: 170-172 °C(lit.)
  • Flash Point: Fahrenheit: 118.4 ° f
    Celsius: 48 ° c
  • Refractive Index: n20/D 1.426(lit.)
  • PSA: 29.43000
  • LogP: 2.53700
  • Sensitiveness: Moisture Sensitive
  • Solubility: Insoluble in water.

tert-Octyl Isocyanate Security Information

tert-Octyl Isocyanate Customs Data

  • HS CODE:2929109000
  • Customs Data:

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

tert-Octyl Isocyanate Pricemore >>

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Additional information on tert-Octyl Isocyanate

Comprehensive Guide to tert-Octyl Isocyanate (CAS No. 1611-57-0): Properties, Applications, and Industry Insights

tert-Octyl Isocyanate (CAS No. 1611-57-0) is a specialized organic compound widely recognized for its role in advanced chemical synthesis. As an isocyanate derivative, it features a reactive N=C=O functional group, making it invaluable for producing polyurethanes, coatings, and adhesives. Its tert-octyl group enhances steric hindrance, improving stability in demanding industrial environments. This article explores its molecular structure, synthesis methods, and cutting-edge applications while addressing trending topics like sustainable chemistry and high-performance materials.

The growing demand for eco-friendly chemical alternatives has positioned tert-Octyl Isocyanate as a subject of research in green chemistry. Scientists are investigating its potential in low-VOC formulations, aligning with global regulations like REACH. Searches for "biodegradable isocyanates" or "tert-Octyl Isocyanate safety data" reflect user concerns, underscoring the need for transparent technical profiles. Its thermal stability (up to 200°C) and hydrolysis resistance further drive adoption in automotive sealants and aerospace composites.

From a synthetic chemistry perspective, 1611-57-0 demonstrates unique reactivity patterns. Unlike linear isocyanates, its branched alkyl chain reduces crystallization tendencies, facilitating storage and handling. Recent patents highlight its use in UV-curable resins for 3D printing—a hotspot in "advanced material innovation" searches. Analytical techniques like FTIR spectroscopy (peaks at 2270 cm-1 for NCO) and GC-MS are critical for quality control.

In the pharmaceutical intermediates sector, tert-Octyl Isocyanate serves as a building block for N-alkyl carbamates. Its low volatility (vapor pressure: 0.12 mmHg at 25°C) minimizes workplace exposure risks, addressing "occupational health chemicals" queries. Regulatory databases such as PubChem classify it under non-hazardous handling protocols when used with standard PPE (nitrile gloves, ventilation).

Market trends reveal rising applications in flexible electronics, where its dielectric properties enhance polymer performance. Manufacturers increasingly seek "tert-Octyl Isocyanate suppliers" with ISO 9001 certification, emphasizing batch-to-batch consistency. Storage recommendations include argon-purged containers below 30°C to prevent moisture-induced degradation—a key detail for "chemical storage best practices" searches.

Future research directions may explore enzyme-catalyzed reactions with 1611-57-0 to reduce energy consumption. As industries prioritize carbon footprint reduction, lifecycle assessments of tert-Octyl Isocyanate production will gain prominence. This aligns with search trends like "sustainable isocyanate synthesis" and "green industrial chemistry," positioning this compound at the intersection of innovation and environmental responsibility.

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